Cas no 29140-61-2 (1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate)

• Product Name: 1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate
• CAS No: 29140-61-2
• MF: C₁₆H₁₇N₂NaS₂
• MW: 324.439351797104
• CID: 284489
• PubChem ID: 23663435
• Update Time: 2025-04-19

1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate
• sodium,4-(naphthalen-1-ylmethyl)piperazine-1-carbodithioate
• 4-(1-Naphthylmethyl)-1-piperazinecarbodithioic acid sodium salt dihydrate
• LS-110626
• 29140-61-2
• DTXSID80183401

• Inchi： 1S/C16H18N2S2.Na/c19-16(20)18-10-8-17(9-11-18)12-14-6-3-5-13-4-1-2-7-15(13)14;/h1-7H,8-12H2,(H,19,20);/q;+1/p-1
• InChI Key： FQZWJBTXLNJJJK-UHFFFAOYSA-M
• SMILES： [S-]C(N1CCN(CC2=CC=CC3C=CC=CC2=3)CC1)=S.[Na+]

Computed Properties

• Exact Mass: 360.09400
• Monoisotopic Mass: 324.073085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6

Experimental Properties

• Boiling Point: 437.7°Cat760mmHg
• Flash Point: 218.5°C
• PSA: 82.33000
• LogP: 3.18700